3-(4-benzylpiperazin-1-yl)-N-(2-fluorophenyl)propanamide

• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C20H24FN3O/c21-18-8-4-5-9-19(18)22-20(25)10-11-23-12-14-24(15-13-23)16-17-6-2-1-3-7-17/h1-9H,10-16H2,(H,22,25)
• InChI Key: MQSSJGZUEXNJCQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)CC3=CC=CC=C3

Description

3-(4-benzylpiperazin-1-yl)-N-(2-fluorophenyl)propanamide, commonly known as BFP, is a chemical compound that belongs to the class of piperazine derivatives. BFP has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of BFP is not fully understood. However, it is believed that BFP acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. BFP has also been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects
BFP has been shown to produce a range of biochemical and physiological effects. In animal models, BFP has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. BFP has also been shown to reduce the levels of corticosterone, a hormone involved in the stress response. Additionally, BFP has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

BFP has several advantages for lab experiments. It is a relatively stable compound, making it easy to handle and store. BFP is also highly soluble in water, which makes it suitable for in vitro studies. However, BFP has some limitations for lab experiments. It has a relatively short half-life, which limits its use in in vivo studies. Additionally, BFP has a relatively low affinity for the serotonin transporter, which may limit its efficacy as an antidepressant.

Future Directions

There are several future directions for the study of BFP. One potential direction is the investigation of BFP as a potential treatment for anxiety and depression disorders. Further studies are needed to determine the efficacy and safety of BFP in human subjects. Another potential direction is the investigation of BFP as a potential anticancer agent. Further studies are needed to determine the mechanism of action of BFP in cancer cells and to determine its efficacy in animal models and human subjects. Additionally, further studies are needed to optimize the synthesis method of BFP to improve its yield and purity.

Synthesis Methods

The synthesis of BFP involves the reaction of 4-benzylpiperazine with 2-fluorobenzoyl chloride in the presence of a base. The reaction yields BFP as a white solid, which can be purified through recrystallization. The synthesis method of BFP has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

BFP has been studied for its potential therapeutic applications in various medical fields, including neurology, psychiatry, and oncology. BFP has been shown to exhibit anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression disorders. Additionally, BFP has been investigated for its potential anticancer properties, as it has been shown to induce apoptosis in cancer cells.